Cas no 40371-62-8 (Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl)-)

• Product Name: Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl)-
• CAS No: 40371-62-8
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 3969699
• PubChem ID: 67451472
• Update Time: 2025-05-24

Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl)-
• N-(5-bromo-4-methyl-2-nitrophenyl)acetamide
• 40371-62-8
• ICMOUDSXBIAFDB-UHFFFAOYSA-N
• DB-209686
• SCHEMBL2557081

• MDL： MFCD27950428
• Inchi： 1S/C9H9BrN2O3/c1-5-3-9(12(14)15)8(4-7(5)10)11-6(2)13/h3-4H,1-2H3,(H,11,13)
• InChI Key： ICMOUDSXBIAFDB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Br)=C(C)C=C1[N+]([O-])=O)(=O)C

Computed Properties

• Exact Mass: 271.97965Da
• Monoisotopic Mass: 271.97965Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Additional information on Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl)-

Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl): Chemical Properties, Applications, and Recent Research Insights

Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl) (CAS No. 40371-62-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of acetamides, which are widely recognized for their versatility in synthetic chemistry and biological applications. The presence of both bromine and nitro substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl) is C₈H₉BNO₄, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The compound exhibits a high degree of polarity due to the electronegative nature of the bromine and nitro groups, which influences its solubility and interaction with biological systems. This polarity also contributes to its stability under various chemical conditions, making it a reliable building block for further derivatization.

In recent years, Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl) has been extensively studied for its potential applications in drug development. Its structural motif is reminiscent of many pharmacologically active compounds, suggesting that it could serve as a precursor for the synthesis of novel therapeutic agents. For instance, researchers have explored its use in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine and nitro groups provide handles for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The synthesis of Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl) typically involves multi-step organic reactions starting from readily available aromatic precursors. One common approach involves the bromination and nitration of 4-methylphenol (thymol), followed by condensation with acetamide under controlled conditions. This method leverages the reactivity of the aromatic ring to introduce the desired substituents in high yield. The process requires careful optimization to minimize side reactions and ensure high purity, which is crucial for pharmaceutical applications.

Recent advances in computational chemistry have also shed light on the mechanistic aspects of reactions involving Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl). Molecular modeling studies have revealed that the compound's reactivity is influenced by the electronic distribution around the bromine and nitro groups. These insights have enabled researchers to design more efficient synthetic routes and predict the behavior of derivatives under different conditions. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the identification of promising candidates for further development.

Beyond its role in pharmaceutical synthesis, Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl) has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing new catalysts and coordination polymers. These materials have potential applications in catalysis, sensing, and even energy storage systems. The nitro group's redox activity further enhances these possibilities by enabling electron transfer processes essential for many advanced technologies.

The compound's behavior in biological systems has also been a subject of interest. Studies have shown that derivatives of acetamides can interact with enzymes and receptors due to their structural similarity to natural biomolecules. This property has led to investigations into their potential as enzyme inhibitors or modulators of signaling pathways. For example, researchers have explored whether modifications to the acetylamide moiety could enhance binding affinity or selectivity for specific biological targets.

In conclusion, Acetamide, N-(5-bromo-4-methyl-2-nitrophenyl) (CAS No. 40371-62-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material design. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in scientific innovation.